Cas no 1557336-80-7 (2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1557336-80-7
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6245763
• PubChem ID: 83091683
• Update Time: 2025-05-20

2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol
• AKOS021412983
• EN300-1870372
• 1557336-80-7

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-7(8(11)6-14)5-13(4)12-9/h5,8,14H,6,11H2,1-4H3
• InChI Key： QTSIOOMNZKFCML-UHFFFAOYSA-N
• SMILES： OCC(C1=CN(C)N=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol

2-Amino-2-(3-Tert-Butyl-1-Methyl-1H-Pyrazol-4-Yl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1557336-80-7, known as 2-amino-2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biological sciences. This molecule is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a substituted pyrazole ring. The presence of these groups imparts versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-amino derivatives in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. The pyrazole ring, a heterocyclic structure, is known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the substitution pattern on the pyrazole ring—specifically the tert-butyl and methyl groups—plays a crucial role in modulating its pharmacokinetic properties. Research has shown that these substituents enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of 2-amino-2-(3-tert-butyl...)ethan-1-ol involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the amino and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry.

In terms of applications, this compound has been extensively studied for its role in enzyme inhibition. Experimental data indicate that it exhibits potent inhibitory activity against certain proteases, which are implicated in various pathological conditions. Furthermore, its ability to act as a scavenger of reactive oxygen species has been explored in the context of neurodegenerative diseases. These findings underscore its potential as a multifunctional therapeutic agent.

From a structural perspective, the molecule's stereochemistry is another area of interest. The presence of chiral centers introduces stereochemical diversity, which can significantly influence its biological activity. Recent research has focused on enantioselective syntheses to produce enantiopure forms, which are essential for studying stereochemical effects in biological systems.

In conclusion, 2-amino-2-(3-Tert-butyl...)ethan-Ol represents a compelling example of how structural complexity can lead to versatile functionality. Its unique combination of chemical features positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of molecular design and function.